Cas no 954588-91-1 (1-(4-fluorophenyl)methyl-3-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}urea)

• Product Name: 1-(4-fluorophenyl)methyl-3-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}urea
• CAS No: 954588-91-1
• MF: C₂₀H₂₂FN₃O₂
• MW: 355.4059882164
• CID: 6319046
• PubChem ID: 16920226
• Update Time: 2025-10-05

1-(4-fluorophenyl)methyl-3-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)methyl-3-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}urea
• 954588-91-1
• AKOS024644113
• 1-[(4-fluorophenyl)methyl]-3-[[1-(4-methylphenyl)-5-oxopyrrolidin-3-yl]methyl]urea
• F2372-0317
• 1-[(4-fluorophenyl)methyl]-3-{[1-(4-methylphenyl)-5-oxopyrrolidin-3-yl]methyl}urea
• 1-(4-fluorobenzyl)-3-((5-oxo-1-(p-tolyl)pyrrolidin-3-yl)methyl)urea

• Inchi： 1S/C20H22FN3O2/c1-14-2-8-18(9-3-14)24-13-16(10-19(24)25)12-23-20(26)22-11-15-4-6-17(21)7-5-15/h2-9,16H,10-13H2,1H3,(H2,22,23,26)
• InChI Key： GJPFPRFPFIZBHT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CNC(NCC1CC(N(C2C=CC(C)=CC=2)C1)=O)=O

Computed Properties

• Exact Mass: 355.16960512g/mol
• Monoisotopic Mass: 355.16960512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 61.4Ų

Additional information on 1-(4-fluorophenyl)methyl-3-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}urea

Introduction to 1-(4-Fluorophenyl)methyl-3-{1-(4-Methylphenyl)-5-oxopyrrolidin-3-ylmethyl}urea (CAS No. 954588-91-1)

1-(4-Fluorophenyl)methyl-3-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}urea (CAS No. 954588-91-1) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its systematic name, is a urea derivative with a unique structural framework that includes a fluorinated phenyl group and a substituted pyrrolidine moiety. The combination of these functional groups imparts specific pharmacological properties, making it a subject of extensive research in drug discovery and development.

The molecular structure of 1-(4-fluorophenyl)methyl-3-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}urea (CAS No. 954588-91-1) is characterized by the presence of a urea linkage between a substituted phenylmethyl group and a pyrrolidine ring. The fluorine atom in the phenyl ring and the methyl group in the pyrrolidine moiety play crucial roles in modulating the compound's biological activity and physicochemical properties. These structural features contribute to its potential as a lead compound for various therapeutic targets.

Recent studies have highlighted the potential of 1-(4-fluorophenyl)methyl-3-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}urea (CAS No. 954588-91-1) in the treatment of neurological disorders, particularly those involving neurotransmitter imbalances. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits selective binding to specific receptors involved in neurotransmission, such as serotonin and dopamine receptors. This selective binding profile suggests its potential as a modulator of these neurotransmitter systems, which are implicated in conditions like depression, anxiety, and Parkinson's disease.

In addition to its neurological applications, 1-(4-fluorophenyl)methyl-3-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}urea (CAS No. 954588-91-1) has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha), which are key mediators of inflammatory responses. These findings suggest that it may have therapeutic potential in treating inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 1-(4-fluorophenyl)methyl-3-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}urea (CAS No. 954588-91-1) have also been studied to assess its suitability for clinical use. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and demonstrates low toxicity in animal models, making it a promising candidate for further clinical evaluation.

The safety profile of 1-(4-fluorophenyl)methyl-3-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}urea (CAS No. 954588-91-1) is another critical aspect of its development as a therapeutic agent. Toxicological studies have indicated that this compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. These findings support its potential for use in long-term treatment regimens without causing severe side effects.

In conclusion, 1-(4-fluorophenyl)methyl-3-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}urea (CAS No. 954588-91-1) represents an intriguing compound with diverse therapeutic potentials. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of neurology and inflammation. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical applications, potentially leading to new treatments for various diseases.